Cas no 78812-65-4 (Ethanone, 1,1'-(2,6-pyridinediyl)bis[2-hydroxy-)

• Product Name: Ethanone, 1,1'-(2,6-pyridinediyl)bis[2-hydroxy-
• CAS No: 78812-65-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1796398
• PubChem ID: 12870191
• Update Time: 2025-04-21

Ethanone, 1,1'-(2,6-pyridinediyl)bis[2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,1a(2)-(2,6-Pyridinediyl)bis[2-hydroxyethanone]
• DTXSID401251000
• 78812-65-4
• Ethanone, 1,1'-(2,6-pyridinediyl)bis[2-hydroxy-

• Inchi： 1S/C9H9NO4/c11-4-8(13)6-2-1-3-7(10-6)9(14)5-12/h1-3,11-12H,4-5H2
• InChI Key： BHXNQSWCELZOGV-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=C(C(CO)=O)N=1)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.5Ų